Cas no 15965-70-5 (2H-Benzimidazol-2-one,1,3-dihydro-6-methoxy-1-methyl-)

2H-Benzimidazol-2-one,1,3-dihydro-6-methoxy-1-methyl- structure
15965-70-5 structure
Product Name:2H-Benzimidazol-2-one,1,3-dihydro-6-methoxy-1-methyl-
CAS No:15965-70-5
MF:C9H10N2O2
MW:178.187901973724
CID:121305
PubChem ID:45078583
Update Time:2025-04-18

2H-Benzimidazol-2-one,1,3-dihydro-6-methoxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one,1,3-dihydro-6-methoxy-1-methyl-
    • 2-Benzimidazolinone,6-methoxy-1-methyl-(8CI)
    • A1-26627
    • 1,3-dihydro-6-methoxy-1-methyl-2H-Benzimidazol-2-one
    • 5-methoxy-3-methyl-1H-benzimidazol-2-one
    • 15965-70-5
    • SCHEMBL13015478
    • DTXSID201219092
    • 5-methoxy-1-methyl-1,3-dihydro-benzimidazol-2-one
    • 6-Methoxy-1-methyl-1H-benzo[d]imidazol-2(3H)-one
    • Inchi: 1S/C9H10N2O2/c1-11-8-5-6(13-2)3-4-7(8)10-9(11)12/h3-5H,1-2H3,(H,10,12)
    • InChI Key: UYRGCEBXOCYGKP-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)N(C)C(N2)=O

Computed Properties

  • Exact Mass: 177.06647
  • Monoisotopic Mass: 178.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • XLogP3: 0.7

Experimental Properties

  • PSA: 44.12
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